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Compound of Interest

Compound Name:

Cat. No.:

2-Bromo-n,4-dimethylaniline

B1282453

L  Get Quote

An In-depth Technical Guide on the Safety, Toxicity, and Handling of Brominated

Dimethylaniline Derivatives

Disclaimer: The chemical name "2-Bromo-n,4-dimethylaniline” is ambiguous. This guide

provides a comprehensive overview of the safety, toxicity, and handling protocols for closely

related and more clearly defined chemical compounds based on available public data: 2-

Bromo-N,N-dimethylaniline, 4-Bromo-N,N-dimethylaniline, and 2-Bromo-4-methylaniline.
Professionals should always refer to the specific Safety Data Sheet (SDS) for the exact

compound in use.

2-Bromo-N,N-dimethylaniline

CAS Number: 698-00-0

Physical and Chemical Properties

Property Value Citations
Molecular Formula CsH10BrN [1][2]
Molecular Weight 200.08 g/mol [1]
Appearance Colorless - Light yellow liquid [2]

Physical State

Liquid

[2]

IUPAC Name

2-bromo-N,N-dimethylaniline

[1]
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GHS Hazard Information

Component Details Citations
Pictogram(s) Danger [1]
Signal Word Danger [1]

Hazard Statements

H301+H311+H331: Toxic if
swallowed, in contact with skin
or if inhaled.H315: Causes
skin irritation.H319: Causes
serious eye irritation.H351:
Suspected of causing
cancer.H373: May cause
damage to organs through
prolonged or repeated
exposure.H400: Very toxic to
aquatic life.H410: Very toxic to
aquatic life with long lasting

effects.

[1]

Precautionary Statements

P203, P260, P261, P262,
P264, P270, P271, P273,
P280: PreventionP301+P316,
P302+P352, P304+P340,
P305+P351+P338, P316,
P318, P319, P321, P330,
P332+P317, P337+P317,
P361+P364, P391:
ResponseP403+P233, P405:
StorageP501: Disposal

[1]

Handling, Storage, and Personal Protective Equipment

Handling:

o Wear personal protective equipment and face protection.[2]

e Ensure adequate ventilation.[2]
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e Avoid ingestion and inhalation.[2]

e Do not get in eyes, on skin, or on clothing.[2]
Storage:

» Store in a well-ventilated place.[2]

o Keep containers tightly closed.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-
approved equipment.[3][4]

o Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[3][4]

« Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure.[4]

e Respiratory Protection: When workers are facing concentrations above the exposure limit
they must use appropriate certified respirators.[4]

4-Bromo-N,N-dimethylaniline

CAS Number: 586-77-6

Physical and Chemical Properties
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Property Value Citations
Molecular Formula CsH10BrN 5161171
Molecular Weight 200.08 g/mol [51[7]
Appearance Grey Solid [6]
Physical State Solid [6]

Melting Point 52-56 °C /126 -132.8 °F [3][6]
Boiling Point 264 °C/507.2 °F [31[6]
Flash Point >112°C/>233.6 °F [4][5]

Water Solubility

Insoluble

[4]18]

Stability

Stable under normal

conditions.

(311618l

GHS Hazard Information
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Component Details Citations
Pictogram(s) Warning [6][7]
Signal Word Warning [5]6117]

Hazard Statements

H302+H312+H332: Harmful if
swallowed, in contact with skin
or if inhaled.[6][9] H315:
Causes skin irritation.[5][6][7]
[9] H319: Causes serious eye
irritation.[5][6][7][9] H335: May
cause respiratory irritation.[5]

[6]

Precautionary Statements

P261, P264, P270, P271,
P280: Prevention[3][6][7][9][10]
P301+P312, P302+P352,
P304+P340,
P305+P351+P338, P330,
P332+P313, P337+P313,
P362+P364: Response[3][4][6]
[9][10] P403+P233, P405:
Storage[6][7] P501.:
Disposal[3][6][9]

Toxicity [

Type

Value Citations

LD50 Oral

500.1 mg/kg

LC50 Inhalation

1.5 mg/l - 4 h (dust/mist)

LD50 Dermal

1,100 mg/kg

NFPA/HMIS Ratings

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10854&PLANT=d__ALF
https://www.chemicalbook.com/msds/4-bromo-n-n-dimethylaniline.htm
https://www.fishersci.com/store/msds?partNumber=AC222211000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10854&PLANT=d__ALF
https://www.chemicalbook.com/msds/4-bromo-n-n-dimethylaniline.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10854&PLANT=d__ALF
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC222211000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10854&PLANT=d__ALF
https://www.chemicalbook.com/msds/4-bromo-n-n-dimethylaniline.htm
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC222211000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10854&PLANT=d__ALF
https://www.chemicalbook.com/msds/4-bromo-n-n-dimethylaniline.htm
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC222211000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10854&PLANT=d__ALF
https://www.orgchemboulder.com/SDS/4-bromo-N,N-dimethylaniline;%20586-77-6.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10854&PLANT=d__ALF
https://www.chemicalbook.com/msds/4-bromo-n-n-dimethylaniline.htm
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.echemi.com/sds/4-bromo-nn-dimethylaniline-pid_Seven44248.html
https://www.orgchemboulder.com/SDS/4-bromo-N,N-dimethylaniline;%20586-77-6.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11499822&countryCode=GB&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10854&PLANT=d__ALF
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.echemi.com/sds/4-bromo-nn-dimethylaniline-pid_Seven44248.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10854&PLANT=d__ALF
https://www.chemicalbook.com/msds/4-bromo-n-n-dimethylaniline.htm
https://www.orgchemboulder.com/SDS/4-bromo-N,N-dimethylaniline;%20586-77-6.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10854&PLANT=d__ALF
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Rating NFPA HMIS Citations
Health 2 2

Flammability 1 1

Reactivity/Physical 0

Hazard

Handling, Storage, and Disposal

Handling:

Wash face, hands, and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5][9]

Wear protective gloves/protective clothing/eye protection/face protection.[5][9]

Use only outdoors or in a well-ventilated area.[9]

Avoid contact with skin and eyes and avoid dust formation.[11]
Storage:

o Keep in a dry, cool, and well-ventilated place.[6]

o Keep container tightly closed.[6]

o Store locked up.[7]

Incompatible Materials:

e Strong oxidizing agents, Strong acids, Strong bases, Metals.[5][6]
Disposal:

o Waste is classified as hazardous and must be disposed of in accordance with local, regional,
and national regulations.[2][6]
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» Dispose of contents/container to an approved waste disposal plant.[3][6]

2-Bromo-4-methylaniline

CAS Number: 583-68-6

hvsical and Chemical :

Property Value Citations
Molecular Formula C7HsBrN [12]
Molecular Weight 186.05 g/mol [12]
Appearance Brown [12]
Melting Point 14-16°C/57.2-60.8 °F [12]
Flash Point > 112 °C/>233.6 °F [12]
Specific Gravity 1.500 [12]

GHS Hazard Information
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Component

Details

Citations

Pictogram(s)

Danger

[12]

Signal Word

Danger

[12]

Hazard Statements

Toxic if swallowed, in contact
with skin or if inhaled.Causes
skin irritation.Causes serious
eye irritation.May cause
respiratory irritation.May cause
damage to organs through
prolonged or repeated

exposure.

[12]

Precautionary Statements

P260, P264, P270, P271,
P280: PreventionP301+P310,
P302+P352, P304+P340,
P305+P351+P338, P312,
P332+P313, P337+P313,
P361, P363:
ResponseP403+P233, P405:
StorageP501: Disposal

[12]

Handling, Storage, and Disposal

Handling:

e Avoid contact with skin and eyes.[12]

» Do not breathe dust, mist, vapors, or spray.[12]

e Use only outdoors or in a well-ventilated area.[12]

Storage:

o Keep in a dry, cool, and well-ventilated place.[12]

» Keep container tightly closed.[12]
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o Store locked up.[12]

Incompatible Materials:

e Acids, Strong oxidizing agents, Acid anhydrides, Acid chlorides, Chloroformates.[12]
Disposal:

o Dispose of contents/container to an approved waste disposal plant.[12]

Experimental Protocols & Methodologies

Detailed experimental protocols for toxicity testing (e.g., OECD guidelines for acute oral,
dermal, or inhalation toxicity) are not provided in the summarized safety data sheets. The cited
data, such as LD50 values, are typically generated following standardized, internationally
recognized methodologies. Researchers should consult the primary toxicological study
literature for specific experimental details, which are often not included in supplier safety
documents.

Visualized Workflows
Accidental Release Response
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Accidental Release Workflow
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Caption: General workflow for responding to an accidental spill.[2][6][11]

First Aid Procedures
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First Aid Workflow
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Caption: First aid measures for different exposure routes.[4][6][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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